Zinc sulfate
Overview
Description
Palliative Effects of Zinc Sulfate
Zinc sulfate has been studied for its protective role against various toxic effects in aquatic organisms. In a study involving Nile tilapia, zinc sulfate was found to mitigate the immunosuppressive, hepatotoxic, and nephrotoxic impacts of nonylphenol, a widespread environmental contaminant. The addition of zinc sulfate to water significantly improved several physiological and biochemical parameters affected by nonylphenol, suggesting its potential as a therapeutic agent in environmental toxicology .
Synthesis of Zinc Sulfide Thin Films
The synthesis of zinc sulfide (ZnS) thin films has been achieved through a low-temperature chemical spray pyrolysis method. Using zinc chloride and thioacetamide as precursors, highly crystalline wurtzite ZnS films were produced. The study highlights the importance of the precursor's molecular structure in achieving crystallinity at lower temperatures and discusses the films' potential applications in photodetectors due to their response to specific light wavelengths .
Mineralogical Changes in Zinc Sulfide Roasting
The roasting of zinc sulfide concentrates leads to significant mineralogical transformations. The process involves the diffusion of sulfur and the conversion of zinc and iron into their respective oxides. The study provides insights into the formation of various compounds, such as ZnFe2O4 and Zn2SiO4, during roasting and the conditions that can lead to defluidization, a challenge in the roasting process .
Zinc (Oxy)hydroxide Composites
Research on zinc (oxy)hydroxide composites with graphite oxide and graphene has demonstrated enhanced adsorption and oxidation of hydrogen sulfide under visible light. The study explores the role of the composite's structure and the chemical bonds in facilitating electron transfer, which is crucial for the activation of oxygen and the subsequent formation of sulfur compounds on the material's surface .
Role of Zinc Sulfate in Sulfide Flotation
Zinc sulfate is recognized for its selective depressant action in the flotation of sulfide minerals. It has been observed to not only make the mineral surface hydrophilic but also to induce coagulation of fine mineral particles, thereby reducing mechanical entrainment during flotation. This dual functionality enhances the selectivity of zinc sulfate in mineral processing .
Catalytic Applications of Sulfated Zinc Ferrite
Nanosized sulfated zinc ferrite has been synthesized and applied as a catalyst in the synthesis of nopol and other fine chemicals. The study discusses the enhancement of Lewis acidic sites upon sulfation and investigates the influence of various reaction parameters on the catalytic activity. The catalyst's reusability and its potential for other acid-catalyzed reactions are also highlighted .
Depression Mechanism of Zinc Sulfate on Talc
The depression mechanism of zinc sulfate on talc in chalcopyrite flotation has been studied. The research indicates that zinc sulfate can selectively depress talc flotation at specific pH levels by forming a hydrophilic precipitate of zinc hydroxide on the talc surface. The study provides a detailed analysis of the interactions between zinc sulfate and talc, contributing to the understanding of selective mineral depression .
Zinc(II) Complexes and Sulfate Binding
The binding of sulfate in zinc(II) complexes has been investigated through the synthesis of two different zinc(II) complexes with a urea-functionalized pyridyl ligand. The study reveals the coordination modes of sulfate ions and the formation of hydrogen-bonded structures, which are significant for understanding the interactions in zinc(II) complexes .
Thermal Stability of Zinc Sulfate Complexes
The thermal stability and crystal structure of bis(1,2-ethanediol)zinc sulfate have been examined. The study provides insights into the chelation of zinc ions by ethylene glycol molecules and the formation of polymer chains through sulfate ions. The hydrogen-bonding network and the thermal behavior of the complex are discussed, contributing to the knowledge of zinc sulfate coordination chemistry .
Crystal Structure of Zinc(II) Sulfate Tetrahydrate
The crystal structure of zinc(II) sulfate tetrahydrate has been determined, revealing a centrosymmetric dimeric arrangement with a distorted octahedral geometry around the zinc(II) center. The study discusses the strong hydrogen bonding that links the dimers into a three-dimensional network, which is important for understanding the solid-state properties of zinc sulfate hydrates .
Scientific Research Applications
1. Zinc Sulfate in Cancer Therapy
Zinc sulfate has been explored in the context of cancer therapies. It was studied for its role in managing dysgeusia, a taste disorder induced by cancer treatments. However, the prophylactic use of zinc sulfate showed limited benefits in preventing dysgeusia (Hovan et al., 2010). Additionally, zinc sulfate's role in the prevention and treatment of chemotherapy-induced oral mucositis has been debated. A meta-analysis indicated that oral zinc sulfate did not significantly decrease the incidence or severity of oral mucositis in cancer patients (Tian et al., 2018; Shuai et al., 2019).
2. Zinc Sulfate in Wound Healing
Oral zinc sulfate's effectiveness in promoting the healing of chronic leg ulcers was investigated. However, no significant benefit was found, and further research is needed to assess its potential in patients with low serum zinc levels (Wilkinson & Hawke, 1998).
3. Zinc Sulfate in Diarrheal Diseases
Zinc sulfate supplementation has been shown to be beneficial in reducing the duration and severity of both acute and persistent diarrhea. This therapeutic benefit is especially significant in developing countries, where zinc deficiency is common. WHO/UNICEF recommends zinc supplementation for children with acute diarrhea (Lukacik et al., 2008; Scrimgeour & Lukaski, 2008; Bhutta et al., 1999; Bhutta et al., 2000).
4. Zinc Sulfate in Cardiovascular Health
High-dose zinc sulfate has been reviewed for its effects on arteriosclerosis-induced angina pectoris. Zinc's antioxidative action can prevent oxidation of LDL cholesterol, a critical mechanism of arteriosclerosis. Some studies have shown benefits in patients with severe symptomatic, inoperable atherosclerotic disease (Eby & Halcomb, 2006).
5. Zinc Sulfate in COVID-19 Therapy
Zinc sulfate has been assessed as a complementary treatment for COVID-19, with findings suggesting it may shorten the duration of olfactory dysfunction (loss of smell) in patients. However, more rigorous, well-designed RCTs are warranted for further investigation (Feng et al., 2021).
6. Zinc Sulfate in Appetite Stimulation
Zinc has been studied for its role as an appetite stimulator, especially in conditions like cachexia and sarcopenia. Orally administered zinc can stimulate food intake through orexigenic peptides coupled to the afferent vagus nerve (Suzuki et al., 2011).
7. Zinc Sulfate in Nanomedical Applications
Zinc oxide nanoparticles, including zinc sulfate, have been investigated for their potential in selective destruction of tumor cells and drug delivery applications. The inherent toxicity and selectivity of ZnO nanoparticles against cancer are promising, yet further research is needed (Rasmussen et al., 2010).
Safety And Hazards
Breathing in zinc sulfate can irritate the respiratory tract, cause nausea, vomiting, stomach ache, dizziness, depression, metallic taste in the mouth, and death. Exposure by skin contact can damage the skin leading to ulcers, blisters and scarring. Zinc sulfate can cause severe eye irritation, resulting in redness and pain .
properties
IUPAC Name |
zinc;sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWONKYPBYAMBJT-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Zn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ZnSO4, O4SZn |
Source
|
| Record name | ZINC SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4826 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | ZINC SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1698 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | zinc sulfate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Zinc_sulfate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
7446-20-0 (heptahydrate), 23713-49-7 (Parent) |
Source
|
| Record name | Zinc Sulfate [USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007733020 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID2040315 |
Source
|
| Record name | Zinc sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2040315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient., Colorless crystals. [HSDB], COLOURLESS HYGROSCOPIC CRYSTALS. |
Source
|
| Record name | ZINC SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4826 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Zinc sulfate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2079 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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| Record name | ZINC SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1698 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Solubility |
Solubility: 54.480 lb/100 lb water /Heptahydrate/, 57.7 g/100 g water at 25 °C, In water solubility, 101 g/100 g water at 70 °C, Solubility in water, g/100ml at 20 °C: 22 (good) |
Source
|
| Record name | ZINC SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1063 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1698 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
1.96 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.8 g/cu cm, 3.8 g/cm³ |
Source
|
| Record name | ZINC SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4826 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | ZINC SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1063 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1698 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Mechanism of Action |
Zinc inhibits cAMP-induced, chloride-dependent fluid secretion by inhibiting basolateral potassium (K) channels, in in-vitro studies with rat ileum. This study has also shown the specificity of Zn to cAMP-activated K channels, because zinc did not block the calcium (Ca)-mediated K channels. As this study was not performed in Zn-deficient animals, it provides evidence that Zn is probably effective in the absence of Zn deficiency. Zinc also improves the absorption of water and electrolytes, improves regeneration of the intestinal epithelium, increases the levels of brush border enzymes, and enhances the immune response, allowing for a better clearance of the pathogens. |
Source
|
| Record name | Zinc sulfate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09322 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Product Name |
Zinc Sulfate | |
Color/Form |
Colorless, orthorhombic crystals | |
CAS RN |
7733-02-0 |
Source
|
| Record name | ZINC SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4826 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Zinc Sulfate [USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007733020 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Zinc sulfate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09322 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Zinc sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2040315 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ZINC SULFATE ANHYDROUS | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0J6Z13X3WO | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | ZINC SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1063 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC SULFATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1698 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
212 °F (USCG, 1999), 680 °C (decomposes) |
Source
|
| Record name | ZINC SULFATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/4826 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | ZINC SULFATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1063 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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